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Get Quote

Chlorpyrifos-d10 is a deuterium-labeled version of Chlorpyrifos, where ten hydrogen atoms are replaced

with deuterium. This key feature makes it highly valuable for analytical chemistry.

The table below summarizes its core chemical information:

Property Description

Chemical Name Chlorpyrifos-(diethyl-d10)

CAS Number 285138-81-0 [1]

Molecular
Formula

C₉H D₁₀Cl₃NO₃PS [2] [1]

Molecular
Weight

360.65 g/mol [1]

Isotopic Purity 99 atom % D [2]

Chemical Purity 97% (CP) [2]

Role Deuterium-labeled Chlorpyrifos; used as an internal standard [1].
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Property Description

Primary
Applications

Internal standard for quantitative analysis by NMR, GC-MS, or LC-MS; quality
control reference standard; environmental monitoring [2] [1].

Experimental Context and Methodological Gaps

While a full protocol for characterizing Chlorpyrifos-d10 itself is not available, one study details its use as

an internal standard within a broader analytical workflow [3]. The general methodology from this study is

outlined below, though it focuses on the metabolism of various organophosphorus compounds (OPs) rather

than on characterizing the standard.

Step Description Purpose / Note

1. Stock Solution
Preparation

Prepared in acetonitrile (AcN) and stored at -80°C

[3].

Ensures stability of the

standard and analytes.

2. Internal Standard
Working Solution

A working solution of 10 ppm of each internal

standard (including Chlorpyrifos-d10) was
prepared in AcN [3].

Ready for spiking into

samples.

3. Sample Incubation
& Quenching

OPs were incubated with Human Liver
Microsomes (HLMs). Reactions were quenched

with 1.5 mL of AcN [3].

Mimics metabolic
conditions; stops the

reaction.

| 4. Sample Analysis | NMR Spectroscopy: Used 1H-, 31P-, and 19F-NMR (as applicable) for high-dose

regimen analysis. LC-MS/MS: Used Multiple Reaction Monitoring (MRM) for low-dose regimen analysis

[3]. | Provides complementary data on metabolism and quantification. |

This workflow illustrates how Chlorpyrifos-d10 is typically employed in a lab setting. A characterization

study would follow a similar logical structure but focus on analyzing the pure standard compound. The

following diagram maps out this general experimental workflow.
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Start: Prepare Chlorpyrifos-d10

Sample Preparation
(Weighing, Solvent Dissolution)

NMR Spectroscopy
(1H, 31P, 13C NMR)

Data Collection &
Parameter Optimization

Data Analysis &
Spectral Interpretation

Report: Structural Verification
and Purity Assessment

Click to download full resolution via product page

General workflow for characterizing a compound like Chlorpyrifos-d10 using NMR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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